Cas no 90006-13-6 (Benzenamine, 2-(2-bromoethyl)-)

• Product Name: Benzenamine, 2-(2-bromoethyl)-
• CAS No: 90006-13-6
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 6045118
• PubChem ID: 20221346
• Update Time: 2025-07-14

Benzenamine, 2-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-bromoethyl)-
• 2-aminophenethyl bromide
• SCHEMBL6347023
• 90006-13-6
• KGWAGLYFWDNHFH-UHFFFAOYSA-N
• 2-(2-bromoethyl)aniline
• EN300-7657022

• Inchi： 1S/C8H10BrN/c9-6-5-7-3-1-2-4-8(7)10/h1-4H,5-6,10H2
• InChI Key： KGWAGLYFWDNHFH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1CCBr

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 277.9±15.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)

Additional information on Benzenamine, 2-(2-bromoethyl)-

Benzenamine, 2-(2-bromoethyl)- (CAS No. 90006-13-6): A Comprehensive Overview

Benzenamine, 2-(2-bromoethyl)-, identified by its CAS number 90006-13-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a benzene ring substituted with an amino group and a 2-bromoethyl side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of Benzenamine, 2-(2-bromoethyl)- consists of a benzene core with an amino group (-NH₂) at the 2-position and a bromoethyl group (-CH₂CH₂Br) at the 4-position. This arrangement imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups on the benzene ring enhances its utility in various chemical transformations.

In recent years, Benzenamine, 2-(2-bromoethyl)- has been explored for its potential applications in pharmaceuticals. Its structural features suggest that it could serve as a precursor for the development of novel therapeutic agents. For instance, the bromoethyl group can be further modified through nucleophilic substitution reactions to introduce diverse functional moieties, thereby tailoring the compound for specific biological targets.

One of the most promising areas of research involving Benzenamine, 2-(2-bromoethyl)- is its use in the synthesis of bioactive molecules. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, makes it an attractive candidate for constructing heterocyclic frameworks prevalent in many pharmacologically active compounds. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates.

The pharmaceutical industry has shown particular interest in derivatives of Benzenamine, 2-(2-bromoethyl)- due to their potential as intermediates in the synthesis of small-molecule drugs. Researchers have investigated its role in developing treatments for various diseases, including cancer and infectious disorders. The compound's reactivity with other functional groups enables the creation of complex molecular architectures that can interact with biological targets in novel ways.

In addition to its pharmaceutical applications, Benzenamine, 2-(2-bromoethyl)- has found utility in materials science. Its ability to form stable complexes with metals and other small molecules makes it valuable for creating coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing.

The synthesis of Benzenamine, 2-(2-bromoethyl)- typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of an appropriate benzene derivative followed by nucleophilic substitution with ethyleneimine or another suitable reagent to introduce the amino group at the desired position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can further refine the structure and enhance yields.

The handling and storage of Benzenamine, 2-(2-bromoethyl)- require careful consideration to ensure safety and stability. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should be taken to prevent exposure to air and moisture, which can lead to degradation or unwanted side reactions. Storage conditions should be controlled to maintain purity and efficacy.

The growing interest in sustainable chemistry has also influenced research on Benzenamine, 2-(2-bromoethyl)-. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. This includes exploring catalytic systems that require less energy input and using renewable feedstocks where possible. Such advancements not only improve efficiency but also align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Benzenamine, 2-(2-bromoethyl)-, with its CAS number 90006-13-6, represents a compound of considerable interest in both academic research and industrial applications. Its unique structural features make it a versatile building block for synthesizing complex molecules with potential pharmaceutical benefits. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science and drug development.